ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 2-[(3-acetylphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C18H18N2O4/c1-3-24-17(22)15-9-4-5-10-16(15)20-18(23)19-14-8-6-7-13(11-14)12(2)21/h4-11H,3H2,1-2H3,(H2,19,20,23)
• InChI Key: UWSBHKBGORULTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

Ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate, also known as ethyl N-(3-acetylphenyl)-N-(benzoyl)glycinate, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate involves the hydrolysis of the ester bond in the compound by esterases, which are enzymes that are present in high concentrations in cancer cells. The hydrolysis of the ester bond releases the active drug, which can then exert its therapeutic effect (Wang et al., 2016).
Biochemical and Physiological Effects
Studies have shown that this compound 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate exhibits low toxicity and high biocompatibility, making it a promising candidate for drug delivery applications (Li et al., 2017). The compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the treatment of cancer (Wang et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate in lab experiments is its high purity and yield, which makes it a reliable compound for research. However, one limitation of the compound is its limited solubility in water, which can make it challenging to work with in certain experiments (Li et al., 2017).

Future Directions

There are several future directions for the research of ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate. One direction is the development of new drug delivery systems using the compound, which can improve the efficacy and safety of anticancer drugs. Another direction is the investigation of the compound's potential as a diagnostic tool for cancer imaging. Additionally, further studies are needed to explore the mechanism of action of the compound and its effects on different types of cancer cells (Zhang et al., 2017).
Conclusion
In conclusion, this compound 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate is a synthetic compound that has potential applications in drug delivery, cancer treatment, and imaging. The compound can be synthesized through a multistep process and exhibits low toxicity and high biocompatibility. Future research directions include the development of new drug delivery systems, investigation of the compound's potential as a diagnostic tool, and further exploration of its mechanism of action.

Synthesis Methods

Ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate can be synthesized through a multistep process involving the reaction of this compound glycinate hydrochloride with benzoyl chloride, followed by the reaction of the resulting product with 3-acetylphenyl isocyanate. The final product is obtained through the reaction of the intermediate product with this compound chloroformate. This synthesis method has been reported to yield high purity and yield of the final product (Li et al., 2017).

Scientific Research Applications

Ethyl 2-({[(3-acetylphenyl)amino]carbonyl}amino)benzoate has been studied for its potential applications in various fields, including drug delivery, cancer treatment, and imaging. Studies have shown that the compound can be used as a prodrug for the delivery of anticancer drugs, such as doxorubicin, to cancer cells (Wang et al., 2016). The compound has also been investigated for its potential as a fluorescent probe for imaging cancer cells (Zhang et al., 2017).